19-(2-Iodoethyl)heptatriacontane
Overview
Description
19-(2-Iodoethyl)heptatriacontane: is a long-chain alkane with the molecular formula C39H79I . This compound is characterized by the presence of an iodoethyl group attached to the 19th carbon of the heptatriacontane chain. It has a molecular weight of 674.95 g/mol and a predicted boiling point of 664.7±23.0 °C .
Preparation Methods
The synthesis of 19-(2-Iodoethyl)heptatriacontane typically involves the iodination of heptatriacontane derivatives. One common method is the reaction of heptatriacontane with iodine and a suitable oxidizing agent under controlled conditions. Industrial production methods may involve the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
19-(2-Iodoethyl)heptatriacontane can undergo various chemical reactions, including:
Substitution Reactions: The iodine atom can be substituted with other functional groups using reagents such as sodium azide or potassium cyanide.
Reduction Reactions: The compound can be reduced to the corresponding heptatriacontane using reducing agents like lithium aluminum hydride.
Oxidation Reactions: Oxidizing agents such as potassium permanganate can oxidize the compound to form carboxylic acids or other oxidized derivatives
Scientific Research Applications
19-(2-Iodoethyl)heptatriacontane has several applications in scientific research:
Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving lipid metabolism and membrane structure.
Industry: It can be used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 19-(2-Iodoethyl)heptatriacontane involves its interaction with various molecular targets. The iodoethyl group can participate in nucleophilic substitution reactions, leading to the formation of new compounds. The long alkane chain can interact with lipid membranes, affecting their structure and function .
Comparison with Similar Compounds
Similar compounds to 19-(2-Iodoethyl)heptatriacontane include other long-chain alkanes with halogen substituents, such as:
- 19-(2-Bromoethyl)heptatriacontane
- 19-(2-Chloroethyl)heptatriacontane
- 19-(2-Fluoroethyl)heptatriacontane
Compared to these compounds, this compound is unique due to the presence of the iodine atom, which can confer different reactivity and physical properties .
Properties
Molecular Formula |
C39H79I |
|---|---|
Molecular Weight |
674.9 g/mol |
IUPAC Name |
19-(2-iodoethyl)heptatriacontane |
InChI |
InChI=1S/C39H79I/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39(37-38-40)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h39H,3-38H2,1-2H3 |
InChI Key |
IYHJWKYMOFZXIA-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCC(CCCCCCCCCCCCCCCCCC)CCI |
Origin of Product |
United States |
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